N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O4S/c1-17(26)19-12-14-20(15-13-19)24-23(27)21-10-6-7-11-22(21)25(30(2,28)29)16-18-8-4-3-5-9-18/h3-15H,16H2,1-2H3,(H,24,27)
• InChI Key: NJVPFDIHNIQDJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol

Description

N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique chemical structure, which includes an acetylphenyl group and a benzyl(methylsulfonyl)amino group attached to a benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route begins with the acetylation of aniline to form 4-acetylaniline. This intermediate is then subjected to a series of reactions, including sulfonylation and amidation, to introduce the benzyl(methylsulfonyl)amino group and form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The acetyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides.

Scientific Research Applications

N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide involves its interaction with specific molecular targets. The compound may inhibit enzymes or receptors by binding to their active sites, thereby modulating biochemical pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(3-acetylphenyl)-4-(decyloxy)benzamide: Similar in structure but with different substituents, leading to distinct properties and applications.

Phenyl boronic acid derivatives: Share some structural similarities but differ in functional groups and reactivity.

Uniqueness

N-(4-acetylphenyl)-2-[benzyl(methylsulfonyl)amino]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.